Cas no 88939-10-0 (Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)

88939-10-0 structure
Product name:Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 3-oxopentanethioate
- 3-oxo-pentanethioic acid S-tert-butyl ester
- S-(tert-butyl) 3-oxopentanethioate
- 88939-10-0
- DTXSID00572075
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- Inchi: InChI=1S/C9H16O2S/c1-5-7(10)6-8(11)12-9(2,3)4/h5-6H2,1-4H3
- InChI Key: ZAKOIFHHRCPWON-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(=O)SC(C)(C)C
Computed Properties
- Exact Mass: 188.08710092g/mol
- Monoisotopic Mass: 188.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.4Ų
Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Related Literature
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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5. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
88939-10-0 (Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester) Related Products
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